For Axitinib synthesis, incorrect isomers or free base cause failure. 1H-Indazol-7-amine dihydrochloride is the specified precursor, providing water-soluble, high-purity crystalline material. • Essential 7-amino isomer: other positions (5-, 6-) fail. • Salt form enables polar solvent reactions, avoiding high-boiling solvents. • Consistent crystalline batches ensure SAR data integrity. Store desiccated at 2-8°C. Ship ambient.
1H-Indazol-7-amine dihydrochloride is the stable, water-soluble salt form of 7-aminoindazole, a heterocyclic aromatic amine. Its primary procurement value lies in its role as a key, non-interchangeable structural precursor in the multi-step synthesis of specific targeted therapeutics, most notably the VEGFR inhibitor Axitinib [1]. The dihydrochloride form is specified to enhance handling, solubility, and stability properties compared to the free base, which is critical for process control and reproducibility in pharmaceutical manufacturing and medicinal chemistry.
Substitution of 1H-indazol-7-amine dihydrochloride with seemingly similar compounds leads to synthesis failure. Positional isomers, such as 1H-indazol-5-amine or 1H-indazol-6-amine, are not viable alternatives as the 7-amino position is structurally essential for the required bond connectivity in target molecules like Axitinib [1]. Procuring the free base, 1H-indazol-7-amine, introduces significant processability challenges related to poor solubility in common polar solvents and lower batch-to-batch purity, which the crystalline dihydrochloride salt form is designed to overcome. These differences make the specific isomer and salt form critical for reproducible and efficient synthesis.
The synthesis of the FDA-approved vascular endothelial growth factor (VEGF) receptor inhibitor Axitinib is critically dependent on the use of the 7-aminoindazole isomer. Synthetic routes documented in primary literature and patents confirm that the 7-position of the amine is required to form the key thioether linkage and subsequent cyclization that defines the drug's core structure [1]. Using other isomers, such as 5-aminoindazole or 6-aminoindazole, would result in the formation of incorrect and therapeutically inactive regioisomers.
| Evidence Dimension | Synthetic Outcome |
| Target Compound Data | Leads to the correct chemical structure of Axitinib. |
| Comparator Or Baseline | 1H-indazol-5-amine or 1H-indazol-6-amine: Lead to the formation of incorrect, therapeutically inactive regioisomers. |
| Quantified Difference | 100% structural requirement; failure to use the 7-amino isomer results in complete synthesis failure of the target API. |
| Conditions | Documented multi-step synthesis of Axitinib and related compounds. |
Procurement of any isomer other than 7-aminoindazole makes the synthesis of Axitinib impossible, resulting in total loss of time and high-value downstream materials.
As a dihydrochloride salt, this compound exhibits markedly improved solubility in water and polar protic solvents (e.g., methanol, ethanol) compared to its free base form. The free base, 1H-indazol-7-amine, is sparingly soluble in such solvents, often necessitating the use of high-boiling point aprotic polar solvents like DMF or NMP. The enhanced solubility of the dihydrochloride salt facilitates homogeneous reaction conditions, can improve reaction rates, and allows for simpler, more environmentally benign workup and purification procedures.
| Evidence Dimension | Solvent System Compatibility |
| Target Compound Data | Readily soluble in water and polar protic solvents. |
| Comparator Or Baseline | 1H-indazol-7-amine (free base): Sparingly soluble in water and alcohols; typically requires aprotic polar solvents (DMF, NMP, DMSO). |
| Quantified Difference | Enables use of different, often lower-boiling and less toxic, solvent classes, simplifying process development and scale-up. |
| Conditions | Standard laboratory and process chemistry conditions. |
This solubility advantage allows for a wider range of reaction conditions, potentially lowering process costs and simplifying the removal of residual solvents to meet pharmaceutical standards.
The conversion of an amine to its crystalline hydrochloride salt is a standard and effective method of purification in pharmaceutical process chemistry. Procuring the dihydrochloride salt provides higher assurance of chemical purity and removes amorphous, non-basic impurities that may be present in the free base. Furthermore, amine salts are generally more stable to air and oxidation and are less hygroscopic than their corresponding free bases, ensuring better long-term storage stability and batch-to-batch consistency for reproducible results in sensitive, multi-step syntheses.
| Evidence Dimension | Material Purity & Stability |
| Target Compound Data | High-purity, crystalline solid with enhanced stability against oxidation and moisture. |
| Comparator Or Baseline | 1H-indazol-7-amine (free base): Higher potential for process-related impurities and degradation products; may be less crystalline and physically less stable. |
| Quantified Difference | Reduces the risk of introducing critical impurities that can impact the yield and final purity of a high-value API. |
| Conditions | Long-term storage and use in cGMP or research environments. |
For multi-step API synthesis, starting material purity is paramount; using the dihydrochloride salt minimizes the risk of batch failure due to impurities or starting material degradation.
This compound is the correct choice for any synthetic campaign targeting Axitinib or its close structural analogs. Its isomeric purity is a non-negotiable prerequisite for forming the correct final structure, making it essential for both medicinal chemistry discovery and process scale-up [1].
Due to its enhanced solubility, the dihydrochloride form is specifically indicated for reactions where using solvents like methanol, ethanol, or water is preferred. This allows for reaction designs that avoid high-boiling aprotic solvents, simplifying product isolation and purification.
In structure-activity relationship (SAR) campaigns where batch-to-batch consistency is critical for data integrity, the stable, high-purity crystalline nature of the dihydrochloride salt makes it the preferred starting material over the potentially more variable free base. This ensures that observed activity changes are due to molecular modifications, not starting material impurities.